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Compound Focus: Heptyl 1-thiohexopyranoside

CAS No.: 85618-20-8

Cat. No.: S591824

Get Quote

The table below summarizes the key physical and chemical properties of n-Heptyl β-D-thioglucopyranoside

crucial for experimental planning [1] [2] [3].

Property Specification

CAS Number 85618-20-8 [4] [2] [3]

Molecular Formula C₁₃H₂₆O₅S [2] [3]

Molecular Weight 294.41 g/mol [1] [2] [3]

Critical Micelle Concentration (CMC) 30 mM [1] [2]

Solubility in Water Soluble at 4°C, 100 mg/mL in methanol [5] [1] [2]

Purity ≥99% (GC) [2]

Appearance White powder or waxy solid [1] [2]

Storage Condition -20°C [2]

Frequently Asked Questions (FAQs)
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Q1: What are the primary applications of heptyl thioglucoside? It is primarily used as a non-ionic

detergent for the solubilization and reconstitution of membrane proteins [5] [1] [2]. It has been

successfully used to solubilize membrane proteins from E. coli and reconstitute functional complexes like

the H+-translocating ATPase (F1F0) into liposomes [5].

Q2: What are the key advantages of using heptyl thioglucoside over other detergents?

Stability: It is resistant to degradation by β-glycosidase, unlike octyl glucoside, making it suitable

for use with samples that have such enzymatic activity [1].
Solubility: It is highly soluble in water at low temperatures (4°C), which is beneficial for working

with temperature-sensitive proteins [5] [1].
Ease of Removal: It has a relatively high CMC (30 mM), which means it can be easily removed from

protein preparations by methods like dilution or dialysis [1].

Q3: How should I prepare a stock solution of heptyl thioglucoside? A stock solution can be prepared by

dissolving the powder in water or a buffer. It is soluble at 100 mg/mL in methanol if an organic solvent is

needed [2]. Solutions are typically clear and colorless [1] [2].

Experimental Protocol: Solubilization and
Reconstitution of Membrane Proteins

Based on its documented use, below is a general workflow for using heptyl thioglucoside in membrane

protein studies.
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Start: Isolate Membrane Fraction

1. Solubilize
- Incubate membranes with

1.5-2% Heptyl Thioglucoside
- Keep at 4°C for 30-60 min

2. Clarify
- Centrifuge at high speed

(e.g., 100,000 x g)
- Collect supernatant containing

solubilized proteins

3. Reconstitute (if needed)
- Mix solubilized proteins
with pre-formed liposomes

- Remove detergent by dialysis
or dilution

4. Analyze
- Assess protein function,

stability, and complex formation

End: Proceed to Purification/Assay

Click to download full resolution via product page

Step-by-Step Guide:
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Solubilization: Incubate the isolated membrane fraction with a buffer containing 1.5% to 2% (w/v)
heptyl thioglucoside. The exact concentration should be optimized for your specific protein. Keep
the mixture at 4°C for 30 to 60 minutes with gentle agitation [5] [1].

Clarification: Centrifuge the solubilized mixture at a high speed (e.g., 100,000 x g) to pellet insoluble
material. The supernatant will contain the solubilized membrane proteins [1].

Reconstitution: To incorporate the protein back into a membrane environment, mix the solubilized
protein with pre-formed liposomes. The detergent can then be removed by dialysis or rapid dilution,

allowing the protein to insert into the lipid bilayer. This "heptylthioglucoside-dilution procedure" has
been shown to be effective [5].

Analysis: Proceed with further purification (e.g., ion-exchange chromatography, for which non-ionic
detergents are suitable) and functional assays to confirm the protein's activity [1].

Troubleshooting Guide

The search results do not provide explicit troubleshooting advice. However, based on the fundamental

properties of heptyl thioglucoside, here are some potential issues and logical solutions:

Problem Possible Cause Suggested Solution

Low Solubilization
Yield

Detergent concentration
below CMC / insufficient.

Increase detergent concentration above 30
mM; optimize detergent-to-membrane ratio.

Protein Inactivation Denaturation by harsh
detergent.

Ensure experiments are performed at 4°C; try
a milder detergent or shorten incubation time.

Detergent
Interference in
Assays

High micelle concentration. Remove or reduce detergent via dialysis or
dilution below CMC post-solubilization.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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